Cas no 2171153-66-3 ((3R)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic acid)

• Product Name: (3R)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic acid
• CAS No: 2171153-66-3
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 5985082
• PubChem ID: 165559914
• Update Time: 2025-11-01

(3R)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic acid
• EN300-1475663
• 2171153-66-3
• (3R)-3-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]heptanoic acid

• Inchi： 1S/C28H36N2O5/c1-3-5-11-20(17-27(32)33)29-26(31)16-19(10-4-2)30-28(34)35-18-25-23-14-8-6-12-21(23)22-13-7-9-15-24(22)25/h6-9,12-15,19-20,25H,3-5,10-11,16-18H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)/t19-,20-/m1/s1
• InChI Key： STYQYJGYKDYRKC-WOJBJXKFSA-N
• SMILES： O(C(N[C@H](CCC)CC(N[C@@H](CC(=O)O)CCCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 14
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic acid

Recent Advances in the Study of (3R)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic acid (CAS: 2171153-66-3)

In recent years, the compound (3R)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic acid (CAS: 2171153-66-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug development and peptide synthesis. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group in its structure makes it particularly valuable in solid-phase peptide synthesis (SPPS), a cornerstone technique in modern peptide chemistry.

Recent studies have focused on optimizing the synthesis and application of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that enhances the yield and purity of (3R)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic acid. The researchers employed a combination of chiral auxiliary techniques and advanced purification methods to achieve a high degree of enantiomeric purity, which is critical for its use in therapeutic applications. The study also highlighted the compound's stability under various physiological conditions, making it a viable candidate for further preclinical evaluation.

Another significant development involves the use of this compound in the design of peptide-based therapeutics. A recent study published in Bioorganic & Medicinal Chemistry Letters demonstrated its utility as a building block for the synthesis of cyclic peptides with enhanced bioavailability and target specificity. The researchers utilized (3R)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic acid to introduce conformational constraints into the peptide backbone, thereby improving its binding affinity to specific protein targets. This approach has opened new avenues for the development of peptide-based drugs for conditions such as cancer and autoimmune diseases.

In addition to its applications in peptide synthesis, (3R)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic acid has also been investigated for its potential role in drug delivery systems. A 2022 study in Advanced Drug Delivery Reviews explored its use as a linker molecule in prodrug formulations. The Fmoc group's ability to be selectively cleaved under specific conditions allows for controlled release of active pharmaceutical ingredients, thereby enhancing therapeutic efficacy and reducing side effects. This property is particularly advantageous in the development of targeted therapies for complex diseases.

Despite these advancements, challenges remain in the large-scale production and application of (3R)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic acid. Issues such as cost-effectiveness, scalability, and regulatory compliance need to be addressed to fully realize its potential in the pharmaceutical industry. Ongoing research is focused on addressing these challenges through innovative synthetic strategies and process optimization.

In conclusion, (3R)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic acid (CAS: 2171153-66-3) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its unique structural properties and wide-ranging applications make it a focal point of current scientific inquiry. Future studies are expected to further elucidate its mechanisms of action and expand its utility in drug development and other biomedical applications.